5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide

• IUPAC Name: 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C15H9BrN2O4/c16-10-4-5-13-9(6-10)7-14(22-13)15(19)17-11-2-1-3-12(8-11)18(20)21/h1-8H,(H,17,19)
• InChI Key: SVBTWKMPDRMGGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC3=C(O2)C=CC(=C3)Br
• Molecular Formula: C15H9BrN2O4
• Molecular Weight: 361.15 g/mol

Description

5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide is not fully understood. However, it has been suggested that its anticancer activity is due to its ability to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. Its neuroprotective activity is thought to be due to its ability to modulate the release of neurotransmitters such as glutamate and dopamine. Its antibacterial and antifungal activity is thought to be due to its ability to disrupt the cell membrane of bacteria and fungi.
Biochemical and physiological effects:
5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the activity of HDACs. In neuronal cells, it has been shown to modulate the release of neurotransmitters such as glutamate and dopamine. In bacteria and fungi, it has been shown to disrupt the cell membrane.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide in lab experiments is its potential as a multifunctional agent with applications in various fields. Another advantage is its ability to inhibit the activity of HDACs, which are important targets in cancer research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

For research on 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide include further investigation of its mechanism of action, optimization of its use in lab experiments, and exploration of its potential applications in other fields such as immunology and cardiovascular diseases. Additionally, research could focus on developing derivatives of 5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide with improved activity and selectivity.

Scientific Research Applications

5-bromo-N-(3-nitrophenyl)-1-benzofuran-2-carboxamide has been studied for its potential applications in various fields such as cancer research, neurological disorders, and infectious diseases. In cancer research, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurological disorders, it has been studied for its potential as a neuroprotective agent and for its ability to modulate neurotransmitter release. In infectious diseases, it has been shown to have antibacterial and antifungal properties.